Cas no 2169027-49-8 (5-(2,4-difluoro-6-methoxyphenyl)-1H-pyrazol-3-amine)

• Product Name: 5-(2,4-difluoro-6-methoxyphenyl)-1H-pyrazol-3-amine
• CAS No: 2169027-49-8
• MF: C₁₀H₉F₂N₃O
• MW: 225.194768667221
• CID: 5865521
• PubChem ID: 117322777
• Update Time: 2025-11-07

5-(2,4-difluoro-6-methoxyphenyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-difluoro-6-methoxyphenyl)-1H-pyrazol-3-amine
• 2169027-49-8
• EN300-1769087

• Inchi： 1S/C10H9F2N3O/c1-16-8-3-5(11)2-6(12)10(8)7-4-9(13)15-14-7/h2-4H,1H3,(H3,13,14,15)
• InChI Key： PELFYUPMTYACDY-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1C1=CC(N)=NN1)OC)F

Computed Properties

• Exact Mass: 225.07136824g/mol
• Monoisotopic Mass: 225.07136824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.9Ų

Additional information on 5-(2,4-difluoro-6-methoxyphenyl)-1H-pyrazol-3-amine

Introduction to 5-(2,4-difluoro-6-methoxyphenyl)-1H-pyrazol-3-amine (CAS No. 2169027-49-8)

5-(2,4-difluoro-6-methoxyphenyl)-1H-pyrazol-3-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2169027-49-8, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this pyrazole derivative incorporates both difluoro and methoxy substituents on a phenyl ring, which contribute to its distinct chemical behavior and reactivity. These features make it a valuable scaffold for designing novel therapeutic agents.

The pyrazol-3-amine moiety is a key pharmacophore in this compound, known for its ability to interact with biological targets such as enzymes and receptors. This moiety has been extensively studied in the development of drugs targeting various diseases, including inflammatory disorders, infectious diseases, and cancer. The presence of fluoro atoms in the 2 and 4 positions of the phenyl ring enhances the metabolic stability and binding affinity of the compound, making it an attractive candidate for further investigation.

Recent advancements in pharmaceutical research have highlighted the importance of fluorinated aromatic compounds in drug design. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacokinetic properties, including bioavailability, metabolic clearance, and binding interactions. In the case of 5-(2,4-difluoro-6-methoxyphenyl)-1H-pyrazol-3-amine, the fluorine substituents are strategically positioned to optimize these properties, potentially leading to more effective and targeted therapeutic interventions.

The methoxy group in the 6-position of the phenyl ring further influences the electronic properties of the molecule, affecting its reactivity and interactions with biological targets. This substitution pattern has been shown to enhance the solubility and bioavailability of related compounds, making it a desirable feature for drug development. The combination of these structural elements contributes to the compound's multifaceted potential in medicinal chemistry.

Current research in the field of pyrazole derivatives has revealed their broad spectrum of biological activities. These compounds have been investigated for their anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific arrangement of substituents in 5-(2,4-difluoro-6-methoxyphenyl)-1H-pyrazol-3-amine suggests that it may exhibit similar therapeutic effects, although further studies are needed to confirm these hypotheses.

In vitro studies have demonstrated that pyrazole-based compounds can modulate various signaling pathways involved in disease progression. The ability of 5-(2,4-difluoro-6-methoxyphenyl)-1H-pyrazol-3-amine to interact with these pathways may provide insights into its potential therapeutic applications. For instance, its interaction with enzymes such as kinases or phosphodiesterases could lead to novel treatments for conditions like cancer or chronic inflammation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the fluorine and methoxy groups efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aryl rings present in this molecule.

The pharmacological evaluation of 5-(2,4-difluoro-6-methoxyphenyl)-1H-pyrazol-3-amine is ongoing, with researchers exploring its efficacy and safety profiles in various disease models. Preclinical studies are essential to determine its potential as a lead compound for drug development. These studies will assess its pharmacokinetic behavior, toxicity profiles, and mechanism of action.

The integration of computational chemistry tools has accelerated the discovery process for novel compounds like 5-(2,4-difluoro-6-methoxyphenyl)-1H-pyrazol-3-amine. Molecular modeling techniques can predict how this compound will interact with biological targets at the atomic level, providing valuable insights into its potential therapeutic effects. Such simulations help researchers optimize the structure for improved efficacy and reduced side effects.

The future prospects for 5-(2,4-difluoro-6-methoxyphenyl)-1H-pyrazol-3-amine are promising, given its unique structural features and potential biological activities. As research continues to uncover new applications for pyrazole derivatives, this compound may emerge as a key player in next-generation pharmaceuticals. Its development underscores the importance of innovative approaches in drug discovery and design.

In conclusion,5-(2,4-difluoro-6-methoxyphenyl)-1H-pyrazol-3-aminedemonstrates significant promise as a therapeutic agent due to its well-designed molecular structure and potential biological activities. Further research is warranted to fully explore its capabilities and translate these findings into clinical applications that benefit patients worldwide.